Cas no 2244-11-3 (Alloxan monohydrate)

• Product Name: Alloxan monohydrate
• CAS No: 2244-11-3
• MF: C₄H₄N₂O₅
• MW: 160.0849609375
• MDL: MFCD00149399
• CID: 42676
• PubChem ID: 16723
• Update Time: 2025-05-28

Alloxan monohydrate Chemical and Physical Properties

Names and Identifiers

• Pyrimidine-2,4,5,6(1H,3H)-tetraone hydrate
• Alloxan Monohydrate
• 1,3-dihydropyrimidine-2,4,5,6-tetraone,hydrate
• 2,4,5,6-(1H,3H)PyriMi-dinetetrone
• 2,4,5,6-TetraoxohexahydropyriMidine
• 2,4,5,6-Tetraoxohexahydropyrimidine hydrate
• 2,4,5,6-Tetraoxypyrimidine
• 5,6-Dioxyuracil
• Alloxan
• alloxan hydrate
• alloxane hydrate
• alloxane monohydrate
• Alloxan-monohydrat
• MesoxalylcarbaMide
• Mesoxalylurea
• Alloxan Momohydrate
• 1,3-Diazinane-2,4,5,6-tetrone hydrate
• Pyrimidine-2,4,5,6(1H,3H)-tetrone hydrate
• Mesoxalylurea monohydrate
• 5, 6-Dioxyuracil
• 2,4,5,6(1H,3H)-Pyrimidinetetrone, monohydrate
• Alloxan, monohydrate
• 1,3-dihydropyrimidine-2,4,5,6-tetraone, hydrate
• mesoxalylurea, monohydrate
• Alloxan monohydrate, 98%
• mesoxalylcarbamidemonohydrate
• DSXMTJRUNLATR
• Alloxan monohydrate, >=98.0% (TLC)
• C4H4N2O5
• D88229
• Alloxan (hydrate)
• 1,3-diazinane-2,4,5,6-tetrone;hydrate
• FT-0621990
• HY-W017227
• Pyrimidine-2,4,5,6(1H,3H)-tetraone monohydrate
• EN300-30005
• DS-4661
• Pyrimidine-2,4,5,6(1H,3H)-tetraonehydrate
• DTXSID4074859
• DSXMTJRUNLATRP-UHFFFAOYSA-N
• AKOS000121974
• J-200193
• SCHEMBL344222
• SB57531
• 2244-11-3
• DB-186697
• 2,4,5,6(1H,3H)-Pyrimidinetetrone Hydrate; 2,4,5,6(1H,3H)-Pyrimidinetetrone Monohydrate;
• Alloxan monohydrate

• MDL： MFCD00149399
• Inchi： 1S/C4H2N2O4.H2O/c7-1-2(8)5-4(10)6-3(1)9;/h(H2,5,6,8,9,10);1H2
• InChI Key： DSXMTJRUNLATRP-UHFFFAOYSA-N
• SMILES： O=C1C(NC(NC1=O)=O)=O.O
• BRN： 5309394

Computed Properties

• Exact Mass: 160.01200
• Monoisotopic Mass: 160.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1
• Topological Polar Surface Area: 93.3

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.6810
• Melting Point: 255 °C (dec.) (lit.)
• Boiling Point: 464° F (decomposes) (NTP, 1992)
• Flash Point: 180 °C
• Solubility: H2O: may be hazy yellow
• Water Partition Coefficient: Soluble in water, ethanol, acetone, glacial acetic acid and methanol. Slightly soluble in chloroform, petroleum ether, toluene, ethyl acetate and acetic anhydride. Insoluble in ether.
• PSA: 115.73000
• LogP: -2.30910
• Merck: 282
• Sensitiveness: Air Sensitive
• Solubility: soluble

Alloxan monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：UW0492000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones
• Solvents and Organic Chemicals Organic Compounds

Additional information on Alloxan monohydrate

Comprehensive Overview of Alloxan Monohydrate (CAS No. 2244-11-3): Properties, Applications, and Research Insights

Alloxan monohydrate (CAS No. 2244-11-3) is a chemically significant compound widely recognized in biomedical and biochemical research. This white crystalline powder, with the molecular formula C₄H₄N₂O₅, is a hydrate form of alloxan, a pyrimidine derivative. Its unique properties make it a subject of interest in studies related to oxidative stress, diabetes research, and enzyme inhibition mechanisms. Researchers frequently search for terms like "alloxan monohydrate uses", "CAS 2244-11-3 solubility", and "alloxan-induced diabetes model", reflecting its relevance in contemporary scientific inquiries.

The compound's mechanism of action involves the generation of reactive oxygen species (ROS), which has made it a valuable tool for studying beta-cell dysfunction in pancreatic islets. This aligns with current trends in metabolic disorder research, where keywords such as "oxidative stress biomarkers" and "diabetes experimental models" are highly searched. Notably, alloxan monohydrate is often compared to streptozotocin (STZ) in discussions about "best compounds for diabetes induction" in animal studies, a frequent query in academic forums.

From a chemical perspective, 2244-11-3 exhibits a melting point of 254–256°C (with decomposition) and moderate solubility in water (approximately 50 mg/mL at 25°C). These physicochemical properties are critical for laboratory applications, as evidenced by search trends like "alloxan monohydrate preparation protocol" and "CAS 2244-11-3 stability". Recent publications have also explored its role in studying "Nrf2 antioxidant pathways", linking it to broader discussions on cellular defense mechanisms—a hotspot in 2024’s molecular biology research.

In pharmaceutical development, alloxan monohydrate serves as a reference standard for analytical methods. Chromatography-related searches such as "HPLC analysis of alloxan" and "CAS 2244-11-3 spectroscopic data" underscore its importance in quality control workflows. Furthermore, its ability to chelate metal ions has sparked interest in materials science, particularly in projects tagged with "redox-active compounds for energy storage"—a trending topic in sustainable technology.

Safety protocols for handling alloxan monohydrate emphasize proper ventilation and personal protective equipment (PPE), reflecting compliance with modern laboratory safety standards. While not classified as hazardous under current guidelines, prudent practices are recommended—a point often clarified in queries like "is alloxan monohydrate toxic" and "CAS 2244-11-3 safety sheet". This attention to safety aligns with the growing emphasis on "green chemistry principles" in research institutions worldwide.

The compound’s stability under various storage conditions (recommended at 2–8°C in airtight containers) is another frequently searched topic, particularly among laboratory managers optimizing "chemical inventory management systems". Recent advances in cryopreservation techniques have also renewed interest in alloxan monohydrate’s behavior at low temperatures, connecting it to popular searches about "lyophilization of reactive compounds".

Emerging applications include its use in studying "mitochondrial ROS production"—a key area in aging research—and as a calibration standard in "electrochemical sensor development". These innovative uses respond to the increasing demand for "precision measurement tools" in diagnostics, a sector experiencing rapid growth. The compound’s redox cycling properties further make it relevant to discussions on "nanomaterial-based catalytic systems", another trending interdisciplinary field.

For researchers sourcing alloxan monohydrate, understanding its synthesis pathway (historically via oxidation of uric acid) remains important. Modern search patterns reveal curiosity about "sustainable synthesis of CAS 2244-11-3" and "alloxan production yield optimization", reflecting the broader shift toward eco-friendly laboratory practices. Analytical certificates typically specify ≥98% purity, with impurities profile being a common quality concern addressed in technical discussions.

In summary, Alloxan monohydrate (CAS No. 2244-11-3) maintains its scientific significance through diverse applications—from foundational diabetes research to cutting-edge materials science. Its intersection with high-interest topics like "ROS-mediated signaling" and "alternative energy materials" ensures continued relevance in both academic and industrial settings. As research methodologies evolve, this compound adapts to new investigative paradigms, sustaining its position as a versatile tool in modern science.